Cas no 1541023-86-2 (2-Fluoro-2-(4-methoxy-2-methylphenyl)acetic acid)

• Product Name: 2-Fluoro-2-(4-methoxy-2-methylphenyl)acetic acid
• CAS No: 1541023-86-2
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• CID: 5714599
• PubChem ID: 79367440
• Update Time: 2025-05-20

2-Fluoro-2-(4-methoxy-2-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• AKOS017920879
• CS-0344387
• 1541023-86-2
• EN300-1138519
• 2-fluoro-2-(4-methoxy-2-methylphenyl)acetic acid
• 2-fluoro-2-(4-methoxy-2-methylphenyl)aceticacid
• Benzeneacetic acid, α-fluoro-4-methoxy-2-methyl-
• 2-Fluoro-2-(4-methoxy-2-methylphenyl)acetic acid

• Inchi： 1S/C10H11FO3/c1-6-5-7(14-2)3-4-8(6)9(11)10(12)13/h3-5,9H,1-2H3,(H,12,13)
• InChI Key： ZLNCBZHQMVUXPY-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1C=CC(=CC=1C)OC

Computed Properties

• Exact Mass: 198.06922237g/mol
• Monoisotopic Mass: 198.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• Boiling Point: 336.2±42.0 °C(Predicted)
• pka: 2.28±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Fluoro-2-(4-methoxy-2-methylphenyl)acetic acid

Recent Advances in the Study of 2-Fluoro-2-(4-methoxy-2-methylphenyl)acetic acid (CAS: 1541023-86-2)

The compound 2-Fluoro-2-(4-methoxy-2-methylphenyl)acetic acid (CAS: 1541023-86-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated aromatic structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-Fluoro-2-(4-methoxy-2-methylphenyl)acetic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method that significantly improves yield and purity. The method employs palladium-catalyzed cross-coupling reactions, which not only enhance efficiency but also reduce the environmental impact compared to traditional synthetic approaches. This advancement is crucial for scaling up production for preclinical and clinical studies.

Pharmacological investigations have revealed that 2-Fluoro-2-(4-methoxy-2-methylphenyl)acetic acid exhibits potent anti-inflammatory and analgesic properties. In vitro and in vivo studies demonstrated its ability to inhibit cyclooxygenase-2 (COX-2) with high selectivity, suggesting its potential as a safer alternative to nonsteroidal anti-inflammatory drugs (NSAIDs). These findings were corroborated by a recent preclinical trial, where the compound showed reduced gastrointestinal toxicity compared to conventional NSAIDs.

Further research has explored the compound's potential in oncology. A 2024 study in Cancer Research highlighted its role as a modulator of tumor microenvironment. The fluorinated aromatic moiety of 2-Fluoro-2-(4-methoxy-2-methylphenyl)acetic acid was found to interact with specific oncogenic pathways, leading to apoptosis in certain cancer cell lines. These results open new avenues for targeted cancer therapies, particularly in tumors resistant to current treatments.

In addition to its therapeutic applications, the compound's pharmacokinetic profile has been a subject of investigation. Recent pharmacokinetic studies indicate favorable absorption and distribution characteristics, with a half-life that supports once-daily dosing. However, challenges remain in optimizing its metabolic stability, as preliminary data suggest extensive hepatic metabolism. Researchers are currently exploring prodrug strategies to address this limitation.

In conclusion, 2-Fluoro-2-(4-methoxy-2-methylphenyl)acetic acid (CAS: 1541023-86-2) represents a versatile scaffold with multiple therapeutic potentials. Ongoing research continues to uncover its mechanisms and applications, positioning it as a promising candidate for future drug development. The integration of advanced synthetic methods and targeted delivery systems will be critical in translating these findings into clinical benefits.